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Compound of Interest

Compound Name: Dipropenyl sulfide

Cat. No.: B12197789 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Dipropenyl sulfide was not readily

available. The following guidance is based on the safety data for the closely related and

structurally similar compound, Dipropyl sulfide. It is imperative to consult the specific SDS

provided by your chemical supplier and to confer with your institution's Environmental Health

and Safety (EHS) department for definitive guidance before handling Dipropenyl sulfide. Treat

Dipropenyl sulfide as a potentially hazardous substance.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for researchers, scientists, and drug development

professionals handling Dipropenyl sulfide.

Hazard Identification and Classification
Dipropyl sulfide is classified as a hazardous chemical. The primary hazards include:

Flammable Liquid: It is a flammable liquid and vapor.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.
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Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure and ensure personal safety

when handling Dipropenyl sulfide.

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Ensure

compliance with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact which

can cause irritation.

Body Protection
A laboratory coat, chemical-

resistant apron, or coveralls.

To protect skin from accidental

splashes and contamination.

Respiratory Protection

Use in a well-ventilated area,

preferably a fume hood. If

ventilation is inadequate or if

aerosols are generated, a

NIOSH-approved respirator

may be necessary.

To prevent inhalation of vapors

which may cause respiratory

tract irritation.

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

integrity of the chemical.

Handling:

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.
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Use only in well-ventilated areas, such as a chemical fume hood.

Take precautionary measures against static discharge.

Ground and bond containers and receiving equipment.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible materials such as acids, strong oxidizing agents, and strong

bases.

Protect from sunlight.

Spill and Emergency Procedures
In the event of a spill or accidental release, immediate and appropriate action is necessary to

contain the situation and prevent exposure.

Emergency Protocol: Chemical Spill

Evacuate: Immediately clear the area of all personnel.

Ventilate: Increase ventilation in the affected area.

Containment: Cover drains to prevent entry into the sewer system. Contain the spill using

absorbent materials like sand, earth, or vermiculite.

Cleanup: Collect the absorbed material into labeled containers for disposal.

Decontaminate: Wash the spill area thoroughly.

Personal Protection: Emergency responders should wear appropriate PPE, including

respiratory protection.
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Immediate Actions

Assess the Spill

Cleanup Procedure (Trained Personnel Only) Professional Response

Evacuate Area

Alert Supervisor & EHS

Immediately

Assess Spill Size & Hazard

Small & Controllable? Large or Uncontrolled?

Don Appropriate PPE

Yes

Await Emergency Responders

No Yes

Contain Spill with Absorbent

Collect Waste

Decontaminate Area

Dispose of Waste Properly

Click to download full resolution via product page

Workflow for responding to a chemical spill.
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Disposal Plan
The disposal of Dipropenyl sulfide and its contaminated waste must be conducted in strict

accordance with local, state, and federal regulations.

Step-by-Step Disposal Procedure:

Waste Classification: Classify waste containing Dipropenyl sulfide as hazardous chemical

waste.

Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Containerization: Collect waste in a designated, properly labeled, and sealed container that

is compatible with the chemical.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"Dipropenyl Sulfide," and any known hazard information.

Storage: Store the sealed waste container in a designated hazardous waste storage area

that is cool, dry, and well-ventilated.

Disposal: Arrange for pickup and disposal through your institution's EHS department or a

licensed hazardous waste disposal company. Do not dispose of Dipropenyl sulfide down

the drain or in regular trash.

Physicochemical Data for Dipropyl Sulfide
The following table summarizes key quantitative data for Dipropyl sulfide, which can be used as

a reference for handling Dipropenyl sulfide.
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Property Value Reference

CAS Number 111-47-7

Molecular Formula C6H14S

Molecular Weight 118.24 g/mol

Appearance Colorless to pale yellow liquid

Odor Pungent, sulfur-like

Boiling Point 142 - 143 °C

Flash Point 35 °C (95 °F)

Specific Gravity 0.838 g/cm³

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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